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Introduction

Nabam (disodium ethylenebisdithiocarbamate) is a broad-spectrum fungicide, algicide, and
bactericide that has been utilized as a soil fumigant to control a variety of soil-borne pests.[1][2]
Its mode of action primarily involves the inhibition of enzyme activity by complexing with metal-
containing enzymes, including those crucial for the production of adenosine triphosphate (ATP).
[3] Upon application to the soil, Nabam degrades into other compounds, including the major
degradate ethylenethiourea (ETU), which is of environmental concern due to its potential for
leaching and its classification as a Group B2 carcinogen.[3] This document provides detailed
application notes, summarizes quantitative data on its efficacy and toxicity, outlines
experimental protocols for its study, and visualizes key pathways related to its function and
degradation.

Data Presentation
Efficacy of Nabam as a Soil Fumigant

Nabam has demonstrated efficacy against a range of soil-borne pathogens, including fungi and
nematodes. The following table summarizes the available quantitative data on its effectiveness.
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Target Organism Application Rate Efficacy/Effect Reference

] N Suppression of
Fusarium oxysporum Not Specified ) o [2]
Fusarium wilt in cotton

. . . Reduction in
Meloidogyne incognita N )
Not Specified nematode populations  [2]
(Root-knot nematode) )
In cotton

Various soil fungi, o
) N General reduction in
bacteria, and Not Specified [4]

) microbial populations
actinomycetes

Toxicological Data

The toxicological profile of Nabam and its degradation products is a critical consideration for its
use. The following table presents a summary of key toxicological data.
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Organism/System

Endpoint

Value

Reference

Freshwater Fish

Acute Toxicity

Moderately toxic

[3]

Estuarine Organisms

Acute Toxicity

Moderately to highly

toxic

[3]

Human Thyroid

Effect

Hazard from
ethylenethiourea
(ETU)

[3]

Chinese Hamster
Ovary (CHO) cells

Genotoxicity

Positive for sister-

chromatid exchanges

[3]

Mutagenicity (Host-

Mice ) Negative [3]
mediated assay)
Acute Toxicity (LD50
Rats (dermal ]
of a degradation 1570 mg/kg [1]
exposure) )
product fraction)
) Acute Toxicity (LD50
Mice (dermal ]
of a degradation 580 mg/kg [1]
exposure)

product fraction)

Experimental Protocols

Protocol 1: Assessment of Nabam Efficacy Against
Fusarium oxysporum in Soil

Objective: To determine the concentration-dependent efficacy of Nabam in reducing the

population of Fusarium oxysporum in a soil matrix.

Materials:

o Nabam stock solution (e.g., 1000 ppm)

« Sterilized sandy loam soil

e Fusarium oxysporum culture (e.g., ATCC® 48112™)
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o Potato Dextrose Agar (PDA) plates
o Sterile water

e Incubator

e Microcentrifuge tubes

e Hemocytometer or plate reader
Procedure:

e Inoculum Preparation: Grow F. oxysporum in a liquid medium (e.g., Potato Dextrose Broth)
for 5-7 days at 25°C. Harvest spores by centrifugation and resuspend in sterile water to a
known concentration (e.g., 1 x 10”6 spores/mL).

e Soil Treatment:

[¢]

Dispense 100 g of sterilized sandy loam soil into sterile containers.

[e]

Inoculate the soil with the F. oxysporum spore suspension to achieve a final concentration
of 1 x 10”4 spores/g of soil. Mix thoroughly.

[¢]

Prepare serial dilutions of the Nabam stock solution to achieve final treatment
concentrations in the soil (e.g., 0, 10, 50, 100, 200 ppm).

[¢]

Add the appropriate volume of Nabam solution or sterile water (for control) to each soll
container and mix to ensure even distribution.

 Incubation: Incubate the treated soil samples at 25°C for a specified period (e.g., 7, 14, and
21 days).

o Fungal Population Assessment:
o At each time point, take a 1 g subsample of soil from each container.

o Perform serial dilutions of the soil sample in sterile water.
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o Plate 100 pL of each dilution onto PDA plates.
o Incubate the plates at 25°C for 3-5 days.

o Count the number of F. oxysporum colonies (CFU/g of sail).

o Data Analysis: Calculate the percentage reduction in the F. oxysporum population for each
Nabam concentration compared to the control.

Protocol 2: Evaluation of Nabam's Effect on Soil
Microbial Respiration

Objective: To assess the impact of Nabam on the overall metabolic activity of the soil microbial
community by measuring carbon dioxide (CO2) evolution.

Materials:

Fresh, sieved (2 mm) soil with no prior pesticide exposure
» Nabam stock solution
¢ Incubation jars (e.g., Mason jars) with airtight lids

o Beakers containing a known concentration of sodium hydroxide (NaOH) solution (e.g., 0.5
M)

e Barium chloride (BaCl2) solution

» Phenolphthalein indicator

e Hydrochloric acid (HCI) standard solution for titration
e Incubator

Procedure:

e Soil Preparation and Treatment:

o Weigh 100 g of fresh soil into each incubation jar.
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o Prepare different Nabam concentrations to be applied to the soil (e.g., 0, 50, 100, 200
ppm).

o Apply the Nabam solutions to the soil and mix thoroughly. The control group receives only
water.

e Incubation and CO2 Trapping:

o Place a beaker containing 20 mL of 0.5 M NaOH into each jar, ensuring it does not come
into contact with the soil.

o Seal the jars tightly and incubate at a constant temperature (e.g., 25°C) in the dark.
e Titration:

o After a set incubation period (e.g., 24, 48, 72 hours), carefully remove the NaOH beakers
from the jars.

o Add 2 mL of BaCl2 solution to each NaOH sample to precipitate the carbonate.
o Add a few drops of phenolphthalein indicator.

o Titrate the remaining NaOH with the standardized HCI solution until the pink color
disappears.

o Calculation:

o The amount of CO2 evolved is calculated based on the difference in the amount of HCI
required to neutralize the NaOH from the control and the treated samples.

o CO2-C (mg/kg soil/day)=(B-V)*N*E*1000/W*T

B = Volume of HCl used for the blank (mL)

V = Volume of HCI used for the sample (mL)

N = Normality of HCI

E = Equivalent weight of C in CO2 (6)
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= W = Weight of the soil sample (g)
» T = Incubation time (days)

» Data Analysis: Compare the rate of CO2 evolution in Nabam-treated soils to the control to
determine the inhibitory effect on microbial respiration.

Visualizations
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Caption: General mechanism of Nabam's fungicidal action.

Degradation Pathway of Nabam in Soil
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Caption: Simplified degradation pathway of Nabam in the soil environment.

Experimental Workflow for Assessing Nabam's Impact
on Soil Microbial Community
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Caption: Workflow for studying Nabam's effect on soil microbes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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